N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-4-fluorobenzamide

• IUPAC Name: N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C18H13FN2O4/c19-13-4-1-11(2-5-13)18(22)20-9-14-8-16(25-21-14)12-3-6-15-17(7-12)24-10-23-15/h1-8H,9-10H2,(H,20,22)
• InChI Key: GAEYFZLOCCTOJR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=NO3)CNC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H13FN2O4
• Molecular Weight: 340.3 g/mol
• CAS No.: 1040639-65-3

Description

The compound appears to contain a benzodioxole group, an oxazole group, and a fluorobenzamide group. Benzodioxole is a type of organic compound known as a methylenedioxybenzene, which consists of a benzene ring fused to a dioxole. Oxazole is a heterocyclic compound containing an oxygen atom, a nitrogen atom, and three carbon atoms in a five-membered ring. Fluorobenzamide refers to a benzamide in which one of the hydrogens is replaced by a fluorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzodioxole and oxazole rings, and the introduction of the fluorobenzamide group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxole and oxazole rings, as well as the fluorobenzamide group, would each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The benzodioxole and oxazole groups could potentially undergo a variety of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some benzodioxole derivatives are known to have biological activity, such as anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to determine its biological activity and potential uses in medicine or other fields.